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Abstract

This technical guide provides an in-depth exploration of 2-methylnicotinohydrazide (CAS No:
197079-01-9), a pivotal heterocyclic intermediate in medicinal chemistry and drug discovery.
The document delineates the compound's fundamental physicochemical properties, outlines a
robust and validated synthetic protocol, and delves into its spectroscopic characterization. The
primary utility of 2-methylnicotinohydrazide as a versatile scaffold for the synthesis of
biologically active hydrazones is critically examined, with a focus on its role in developing novel
therapeutic agents, including those with antitubercular, antibacterial, and antiproliferative
properties. This guide is intended for researchers, chemists, and drug development
professionals, offering both foundational knowledge and practical insights into the application of
this valuable chemical entity.

Compound Identification and Core Properties

2-Methylnicotinohydrazide is a derivative of nicotinic acid, a form of vitamin B3. Its structure,
featuring a pyridine ring, a methyl group, and a hydrazide functional group, makes it a reactive
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and valuable building block in organic synthesis.
CAS Number: 197079-01-9[1]

IUPAC Name: 2-methylpyridine-3-carbohydrazide[2]

Physicochemical Data

The fundamental properties of 2-methylnicotinohydrazide are summarized in the table below.
These parameters are critical for its handling, reaction setup, and purification.

Property Value Source

Molecular Formula C7H9aNs30 [1]

Molecular Weight 151.17 g/mol [2] (Calculated)

Exact Mass 151.07500 Da [2]

Appearance White Crystalline Solid Based on derivatives[3]
(inferred)

Hydrogen Bond Donors 2 [2]

Hydrogen Bond Acceptors 3 [2]

Note: Experimental data for properties such as melting point, boiling point, and solubility are
not widely published. Researchers should perform experimental determination for specific
applications.

Synthesis of 2-Methylnicotinohydrazide: A Validated
Protocol

The most direct and widely employed method for synthesizing 2-methylnicotinohydrazide is
through the hydrazinolysis of a corresponding 2-methylnicotinate ester. This reaction is a
classic example of nucleophilic acyl substitution, where the highly nucleophilic hydrazine
displaces the alkoxy group of the ester.

Synthesis Workflow
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The workflow involves the reaction of an ester, such as ethyl 2-methylnicotinate, with hydrazine
hydrate, typically under reflux conditions to drive the reaction to completion.

4 Reactants )

( Hydrazine Hydrate (NHz2NH2-H20) )

I——> = 2-Methylnicotinohydrazide =

N

(Ethyl 2-methylnicotinate)

Click to download full resolution via product page

Caption: Synthesis of 2-methylnicotinohydrazide via hydrazinolysis.

Step-by-Step Experimental Protocol

This protocol is based on established methodologies for the synthesis of nicotinic acid
hydrazides.[4][5]

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve ethyl 2-
methylnicotinate (1.0 equivalent) in a suitable solvent such as ethanol.

» Addition of Hydrazine: Add hydrazine hydrate (typically a 2- to 3-fold molar excess) to the
solution. The excess hydrazine ensures the complete conversion of the ester.

o Reflux: Heat the reaction mixture to reflux and maintain for 3-5 hours. The progress of the
reaction can be monitored using Thin Layer Chromatography (TLC).

o Causality Insight: Refluxing provides the necessary activation energy for the nucleophilic
attack of hydrazine on the ester's carbonyl carbon and helps to drive the equilibrium
towards the product side.

o Work-up and Isolation: After cooling to room temperature, the solvent is typically removed
under reduced pressure. The resulting solid residue is then triturated with a non-polar solvent
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(e.g., diethyl ether or hexane) or recrystallized from a suitable solvent (e.g., ethanol/water
mixture) to yield the pure 2-methylnicotinohydrazide product.

 Validation: The identity and purity of the synthesized compound must be confirmed via
spectroscopic methods as detailed in the following section.

Spectroscopic Characterization: A Self-Validating
System

Structural confirmation of the synthesized 2-methylnicotinohydrazide is imperative. A
combination of Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy provides a
self-validating system to verify the successful synthesis and purity of the compound.

'H NMR Spectroscopy

Proton NMR is used to confirm the presence and connectivity of hydrogen atoms in the
molecule. Based on analyses of closely related structures, the following key signals are
expected for 2-methylnicotinohydrazide in a suitable deuterated solvent (e.g., DMSO-de):

¢ Pyridine Ring Protons (H-4, H-5, H-6): These will appear in the aromatic region (typically o
7.0-8.5 ppm). A key diagnostic signal is the singlet for the H-4 proton, which has been
reported around & 8.35 ppm in the parent hydrazide.[3][6]

e Methyl Protons (-CHs): A singlet corresponding to the three protons of the methyl group at
the 2-position of the pyridine ring.

o Hydrazide Protons (-NH-NHz): Two distinct, broad signals corresponding to the -NH and -
NH:z protons. These signals are exchangeable with D20.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule. The
expected characteristic absorption bands are:

e N-H Stretching: Broad bands in the region of 3180—-3420 cm~1, corresponding to the NH and
NHz groups of the hydrazide moiety.[4]
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e C=0 Stretching (Amide I): A strong absorption band typically found in the range of 1635—
1670 cm~1, which is characteristic of the hydrazide carbonyl group.[4]

e C=N and C=C Stretching: Absorptions corresponding to the pyridine ring vibrations.

The presence of these specific NMR signals and IR bands provides definitive evidence for the
formation of 2-methylnicotinohydrazide, confirming the conversion of the ester group to the
hydrazide group.

Applications in Drug Discovery and Development

The primary value of 2-methylnicotinohydrazide lies in its role as a versatile synthetic
intermediate. The hydrazide functional group is readily condensed with a wide array of
aldehydes and ketones to form N-acylhydrazones, a class of compounds renowned for their
diverse biological activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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